N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-4-methylbenzamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-methyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C27H26N2O3/c1-4-32-24-13-11-23(12-14-24)29(27(31)20-8-5-18(2)6-9-20)17-22-16-21-10-7-19(3)15-25(21)28-26(22)30/h5-16H,4,17H2,1-3H3,(H,28,30)
• InChI Key: OSMMZYYAOKLFDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=C(C=C(C=C3)C)NC2=O)C(=O)C4=CC=C(C=C4)C
• Molecular Formula: C27H26N2O3
• Molecular Weight: 426.5 g/mol

Description

N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-4-methylbenzamide, also known as EHP-101, is a synthetic compound that has been developed for its potential therapeutic properties. It belongs to the class of compounds known as quinolinyl-benzamides and has been studied extensively for its effects on various biological processes.

Mechanism of Action

N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-4-methylbenzamide works by modulating various signaling pathways in the body, including the NF-kB and MAPK pathways. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It also has antioxidant properties, which help to protect cells from oxidative damage.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are involved in many diseases. It has also been shown to have anti-tumor properties, and has been studied for its potential use in cancer treatment. Additionally, it has been shown to have neuroprotective effects, and may have potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-4-methylbenzamide is that it has been extensively studied in vitro and in vivo, and has been shown to have a variety of potential therapeutic properties. It is also relatively easy to synthesize, and can be produced in large quantities. However, one limitation is that it has not yet been tested in clinical trials, and its safety and efficacy in humans is not yet known.

Future Directions

There are several potential future directions for research on N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-4-methylbenzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. It has been shown to have neuroprotective effects, and may have potential use in the treatment of Alzheimer's and Parkinson's disease. Another area of interest is its potential use in cancer treatment. It has been shown to have anti-tumor properties, and may have potential use in combination with other cancer therapies. Additionally, further research is needed to determine its safety and efficacy in humans, and to identify any potential side effects or drug interactions.

Synthesis Methods

N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-4-methylbenzamide can be synthesized using a combination of organic chemistry techniques, such as condensation reactions and purification methods. The synthesis involves the reaction of 4-methylbenzoyl chloride with 2-hydroxy-7-methylquinoline to form the intermediate product, which is then reacted with 4-ethoxyaniline to yield the final product.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-4-methylbenzamide has been studied for its potential therapeutic properties in a variety of biological processes. It has been shown to have anti-inflammatory, anti-oxidant, and anti-tumor properties. It has also been studied for its effects on the nervous system, including its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.